Cas no 40862-12-2 (methyl 1-cyanocyclopentane-1-carboxylate)

• Product Name: methyl 1-cyanocyclopentane-1-carboxylate
• CAS No: 40862-12-2
• Molecular Formula: C₈H₁₁NO₂
• Molecular Weight: 153.17844
• CID: 327145
• PubChem ID: 22736532

methyl 1-cyanocyclopentane-1-carboxylate Properties

Names and Identifiers

• Methyl 1-cyanocyclopentanecarboxylate
• Cyclopentanecarboxylicacid, 1-cyano-, methyl ester
• methyl 1-cyanocyclopentane-1-carboxylate
• 1-Cyan-1-methoxycarbonyl-cyclopentan
• methylcyanocyclopentanecarboxylate
• SCHEMBL100849
• FT-0680855
• A848169
• DTXSID00627953
• BC-0805
• CS-0216757
• 40862-12-2
• BCP06153
• MFCD09972231
• HMAJNDDGAHBMQO-UHFFFAOYSA-N
• J-521759
• SB13857
• EN300-58899
• AKOS000299303
• Methyl1-cyanocyclopentane-1-carboxylate
• Cyclopentanecarboxylic acid,1-cyano-,methyl ester

• MDL： MFCD09972231
• InChIKey： HMAJNDDGAHBMQO-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11NO2/c1-11-7(10)8(6-9)4-2-3-5-8/h2-5H2,1H3
• SMILES： COC(=O)C1(CCCC1)C#N

Computed Properties

• Exact Mass: 153.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 153.078978594g/mol
• Heavy Atom Count: 11
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• LogP: 1.24338
• PSA: 50.09000
• Boiling Point: 245.5±23.0 ºC (760 Torr),
• Flash Point: 107.7±9.4 ºC,
• Solubility: Slightly soluble (9.7 g/l) (25 º C),
• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),

methyl 1-cyanocyclopentane-1-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• HazardClass：IRRITANT

methyl 1-cyanocyclopentane-1-carboxylate Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters